Cas no 2088945-43-9 (Benzoyl fluoride, 3-[[(trichloromethyl)thio](trifluoromethyl)amino]-)

• Product Name: Benzoyl fluoride, 3-[[(trichloromethyl)thio](trifluoromethyl)amino]-
• CAS No: 2088945-43-9
• MF: C₉H₄Cl₃F₄NOS
• MW: 356.551772117615
• MDL: MFCD31009082
• CID: 5193520
• Update Time: 2026-03-05

Benzoyl fluoride, 3-[[(trichloromethyl)thio](trifluoromethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoyl fluoride, 3-[[(trichloromethyl)thio](trifluoromethyl)amino]-

• MDL： MFCD31009082
• Inchi： 1S/C9H4Cl3F4NOS/c10-8(11,12)19-17(9(14,15)16)6-3-1-2-5(4-6)7(13)18/h1-4H
• InChI Key： FYIBBTDFNNADQK-UHFFFAOYSA-N
• SMILES： C(F)(=O)C1=CC=CC(N(SC(Cl)(Cl)Cl)C(F)(F)F)=C1

Additional information on Benzoyl fluoride, 3-[[(trichloromethyl)thio](trifluoromethyl)amino]-

Benzoyl fluoride, 3-[[(trichloromethyl)thio](trifluoromethyl)amino]- (CAS No. 2088945-43-9): A Comprehensive Overview

Benzoyl fluoride, 3-[[(trichloromethyl)thio](trifluoromethyl)amino]-, identified by its CAS number 2088945-43-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its intricate molecular structure, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique chemical properties make it a valuable tool for researchers exploring novel therapeutic agents and advanced material science applications.

The molecular structure of Benzoyl fluoride, 3-[[(trichloromethyl)thio](trifluoromethyl)amino]- features a benzoyl group linked to a fluorine-substituted amine moiety, further modified by a trichloromethyl-thioether bridge. This configuration imparts distinct reactivity and functionality, making it an attractive candidate for various synthetic transformations. The presence of multiple fluorine atoms enhances its electronic properties, influencing its interactions with biological targets and facilitating its role in drug design.

In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. Benzoyl fluoride, 3-[[(trichloromethyl)thio](trifluoromethyl)amino]- exemplifies this trend, as it has been employed in the synthesis of several promising drug candidates. Its ability to undergo selective reactions with nucleophiles allows for the construction of complex molecular architectures, which are essential for achieving high binding affinity and selectivity in drug molecules.

One of the most notable applications of Benzoyl fluoride, 3-[[(trichloromethyl)thio](trifluoromethyl)amino]- is in the development of kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with disease progression. By leveraging the reactivity of this compound, researchers have been able to design inhibitors that target specific kinase domains with high precision. For instance, studies have demonstrated its utility in generating inhibitors that selectively inhibit tyrosine kinases, thereby blocking aberrant signaling cascades.

Moreover, the compound's structural features have also made it valuable in materials science. The incorporation of fluorine atoms into polymers and coatings enhances their thermal stability and chemical resistance. This has led to the development of advanced materials used in electronics, aerospace, and medical devices. The ability of Benzoyl fluoride, 3-[[(trichloromethyl)thio](trifluoromethyl)amino]- to act as a crosslinking agent has been particularly useful in creating high-performance polymers with tailored properties.

The synthesis of Benzoyl fluoride, 3-[[(trichloromethyl)thio](trifluoromethyl)amino]- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for industrial applications. Techniques such as flow chemistry and catalytic processes have been particularly beneficial in streamlining its synthesis while maintaining high standards of quality control.

From a research perspective, the study of Benzoyl fluoride, 3-[[(trichloromethyl)thio](trifluoromethyl)amino]- continues to contribute to our understanding of molecular interactions at the chemical level. Computational studies have played a significant role in predicting its behavior in various reaction environments, allowing researchers to design experiments with greater precision. These studies not only enhance our theoretical knowledge but also provide practical insights for optimizing its use in synthetic applications.

The safety profile of Benzoyl fluoride, 3-[[(trichloromethyl)thio](trifluoromethyl)amino]- is another critical aspect that has been extensively evaluated. While it exhibits reactivity that necessitates careful handling under controlled conditions, its applications in pharmaceuticals and materials science justify its use when proper precautions are taken. Researchers have developed protocols to minimize exposure risks while maximizing the benefits derived from its unique chemical properties.

In conclusion, Benzoyl fluoride, 3-[[(trichloromethyl)thio](trifluoromethyl)amino]- (CAS No. 2088945-43-9) is a multifaceted compound with significant implications across multiple scientific disciplines. Its role as an intermediate in drug development and a modifier in advanced materials underscores its importance in modern chemistry. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to remain at the forefront of scientific innovation.